Cas no 193905-94-1 (1-Bromo-3-tert-butyl-5-methylbenzene)

1-Bromo-3-tert-butyl-5-methylbenzene is a brominated aromatic compound featuring a tert-butyl and a methyl substituent on the benzene ring. Its molecular structure, characterized by steric hindrance from the bulky tert-butyl group, makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-donating alkyl groups influence its reactivity, enabling selective functionalization. This compound is commonly used in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications. Proper handling is advised due to its halogenated nature.

1-Bromo-3-tert-butyl-5-methylbenzene structure

193905-94-1 structure

Product Name:1-Bromo-3-tert-butyl-5-methylbenzene

CAS No:193905-94-1

MF:C₁₁H₁₅Br

MW:227.140802621841

CID:116488

PubChem ID:44118615

Update Time:2025-10-29

1-Bromo-3-tert-butyl-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-(tert-butyl)-5-methylbenzene
- 1-Bromo-3-tert-butyl-5-methylbenzene
- Benzene,1-bromo-3-(1,1-dimethylethyl)-5-methyl-
- ACMC-1C4MK
- ANW-23617
- CTK4E1381
- MolPort-001-758-899
- SureCN2745570
- 3-Bromo-5-(tert-butyl)toluene
- DTXSID10656916
- 3,4-Dihydro-1H-indolo[2,3-b][1,8]naphthyridin-2(10H)-one
- AKOS015835369
- 3,5-Tert-butylbenzyl bromide
- MFCD09801037
- SCHEMBL2745570
- A880230
- 193905-94-1
- BS-27381
- CS-0449499
- MDL： MFCD09801037
- Inchi： 1S/C11H15Br/c1-8-5-9(11(2,3)4)7-10(12)6-8/h5-7H,1-4H3
- InChI Key： VHUIMCRJBRTILQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C=C(C=1)C(C)(C)C

Computed Properties

Exact Mass: 226.03600
Monoisotopic Mass: 226.03571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.6
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0.00000
LogP: 4.05500

1-Bromo-3-tert-butyl-5-methylbenzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Bromo-3-tert-butyl-5-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B698968-100mg	1-Bromo-3-tert-butyl-5-methylbenzene	193905-94-1		100mg	$ 64.00	2023-04-18
TRC	B698968-250mg	1-Bromo-3-tert-butyl-5-methylbenzene	193905-94-1		250mg	$ 75.00	2023-04-18
TRC	B698968-500mg	1-Bromo-3-tert-butyl-5-methylbenzene	193905-94-1		500mg	$ 87.00	2023-04-18
TRC	B698968-1g	1-Bromo-3-tert-butyl-5-methylbenzene	193905-94-1		1g	$ 80.00	2022-06-06
Alichem	A019089061-25g	1-Bromo-3-(tert-butyl)-5-methylbenzene	193905-94-1	95%	25g	$998.00	2023-09-02
Apollo Scientific	OR11694-1g	3-Bromo-5-(tert-butyl)toluene	193905-94-1		1g	£135.00	2023-09-01
TRC	B698968-1000mg	1-Bromo-3-tert-butyl-5-methylbenzene	193905-94-1		1g	$ 98.00	2023-04-18
A2B Chem LLC	AE80584-1g	1-Bromo-3-tert-butyl-5-methylbenzene	193905-94-1	96%	1g	$75.00	2024-04-20
A2B Chem LLC	AE80584-5g	1-Bromo-3-tert-butyl-5-methylbenzene	193905-94-1	96%	5g	$209.00	2024-04-20
A2B Chem LLC	AE80584-25g	1-Bromo-3-tert-butyl-5-methylbenzene	193905-94-1	96%	25g	$532.00	2024-04-20